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Compound of Interest

2-methanesulfonyl-1,3,5-
Compound Name:
trimethylbenzene

Cat. No.: B1348832

Technical Guide: 2-Methanesulfonyl-1,3,5-
trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methanesulfonyl-1,3,5-
trimethylbenzene, a compound of interest in synthetic chemistry. This document details its
chemical identity, physicochemical properties, a plausible synthesis route, and relevant safety
information.

Chemical Identity and Properties

2-Methanesulfonyl-1,3,5-trimethylbenzene, also known by its IUPAC name 1,3,5-trimethyl-2-
(methylsulfonyl)benzene, is an aromatic sulfone. Its core structure consists of a mesitylene
(1,3,5-trimethylbenzene) ring substituted with a methanesulfonyl group.

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Source

1,3,5-trimethyl-2-
IUPAC Name N/A
(methylsulfonyl)benzene

(2,4,6-

Trimethylphenyl)methylsulfone,
Synonyms _ [1]

Mesityl methyl sulfone, Methyl

mesityl sulfone

CAS Number 6462-31-3 [1]
Molecular Formula C10H1402S [1]
Molecular Weight 198.28 g/mol [1]
_ CC1=CC(=C(C(=C1)C)S(=0)
Canonical SMILES [1]
(=0)C)C
VTSJEUVPFFSEBN-
InChl Key [1]

UHFFFAOYSA-N

Topological Polar Surface Area  42.5 A2 [1]

Hydrogen Bond Acceptor
ydrog p 5 [1]
Count

Note: Experimental physical properties such as melting point, boiling point, and solubility for
this specific compound are not readily available in published literature.

Synthesis Methodology

A detailed experimental protocol for the synthesis of 2-methanesulfonyl-1,3,5-
trimethylbenzene is not explicitly available in the reviewed literature. However, a plausible and
efficient two-step synthetic route can be proposed based on established organic chemistry
principles: Friedel-Crafts sulfonylation of mesitylene followed by oxidation of the resulting
sulfide.

Proposed Synthetic Pathway

The proposed synthesis involves two key transformations:
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o Formation of Methyl Mesityl Sulfide: This intermediate can be synthesized via a Friedel-
Crafts reaction between mesitylene and a suitable sulfur-containing electrophile, followed by

methylation.

o Oxidation to 2-Methanesulfonyl-1,3,5-trimethylbenzene: The sulfide intermediate is then

oxidized to the target sulfone.

Proposed Synthesis of 2-Methanesulfonyl-1,3,5-trimethylbenzene

1,3,5-Trimethylbenzene
(Mesitylene)

Methanesulfonyl Chloride AICIs (Lewis Acid Catalyst)

Friedel-Crafts Reaction

A
Mesityl Methyl Sulfide Hydrogen Peroxide (H202)
(Intermediate) in Acetic Acid

2-Methanesulfonyl-1,3,5-trimethylbenzene

Click to download full resolution via product page

A proposed two-step synthesis pathway.

Experimental Protocols

The following are generalized experimental protocols for the proposed synthetic steps. These
should be adapted and optimized based on laboratory conditions and safety assessments.

Step 1: Synthesis of Methyl Mesityl Sulfide (Intermediate)

This step can be achieved through a Friedel-Crafts reaction. A common method for forming aryl
sulfones is through the reaction of an arene with a sulfonyl chloride in the presence of a Lewis
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acid catalyst.

e Materials: 1,3,5-Trimethylbenzene (mesitylene), Methanesulfonyl chloride, Aluminum
chloride (AICIs), Dichloromethane (DCM).

e Procedure:

o In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1,3,5-
trimethylbenzene in dry dichloromethane.

o Cool the solution to 0°C in an ice bath.
o Slowly add aluminum chloride to the stirred solution.
o Add methanesulfonyl chloride dropwise to the reaction mixture.

o Allow the reaction to stir at 0°C for one hour and then at room temperature for an
additional 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography
(TLC).

o Upon completion, quench the reaction by slowly pouring the mixture over crushed ice.

o Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure.

o The crude product can be purified by column chromatography on silica gel.
Step 2: Oxidation of Methyl Mesityl Sulfide to 2-Methanesulfonyl-1,3,5-trimethylbenzene

The oxidation of sulfides to sulfones is a common transformation. Hydrogen peroxide in acetic
acid is an effective and environmentally benign oxidizing agent for this purpose.

o Materials: Methyl mesityl sulfide, Glacial acetic acid, Hydrogen peroxide (30% aqueous
solution).

e Procedure:
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o Dissolve the methyl mesityl sulfide intermediate in glacial acetic acid in a round-bottom
flask.

o Add a stoichiometric excess of 30% hydrogen peroxide to the solution.

o Stir the reaction mixture at room temperature. The reaction progress should be monitored
by TLC. Gentle heating may be required to drive the reaction to completion.

o Once the reaction is complete, pour the mixture into a beaker of cold water to precipitate
the product.

o Collect the solid product by vacuum filtration and wash with cold water.

o The crude product can be purified by recrystallization from a suitable solvent such as
ethanol.

Biological Activity and Applications

As of the date of this publication, there is no readily available information in the scientific
literature regarding the specific biological activity, signaling pathway interactions, or
applications in drug development for 2-methanesulfonyl-1,3,5-trimethylbenzene. The primary
interest in this compound and its analogs currently lies within the field of synthetic organic
chemistry.

Safety and Handling

No specific safety and toxicity data for 2-methanesulfonyl-1,3,5-trimethylbenzene are
available. However, based on the data for structurally related compounds such as methyl
phenyl sulfone, appropriate precautions should be taken.

Table 2: Hazard Information for Structurally Related Compounds
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Compound CAS Number Hazard Statements

Methyl Phenyl Sulfone 3112-85-4 Harmful if swallowed.[2]

Harmful if swallowed. Causes

skin irritation. Causes serious
4-Chlorophenyl methyl sulfone  98-57-7 L

eye irritation. May cause

respiratory irritation.[3]

May cause an allergic skin
Ethyl methyl sulfone 594-43-4 )
reaction.

General Handling Precautions:
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Avoid inhalation of dust or vapors.
e Avoid contact with skin and eyes.
¢ In case of contact, immediately flush the affected area with copious amounts of water.

o For detailed safety information, refer to the Safety Data Sheet (SDS) of structurally similar
compounds and handle with corresponding care.

Conclusion

2-Methanesulfonyl-1,3,5-trimethylbenzene is a specialty chemical with established
identifiers. While specific experimental data and biological applications are not widely
documented, this guide provides a robust, scientifically-grounded framework for its synthesis
and safe handling, tailored for a scientific audience. Further research is warranted to fully
characterize its physical properties and explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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